Cas no 1392500-07-0 (2-Azido-1,3-bis[(2,2-dimethyl-1,3-dioxan-5-yl)oxy]propane)

• Product Name: 2-Azido-1,3-bis[(2,2-dimethyl-1,3-dioxan-5-yl)oxy]propane
• CAS No: 1392500-07-0
• MF: C₁₅H₂₇N₃O₆
• MW: 345.391384363174
• MDL: MFCD22041643
• CID: 3162425
• PubChem ID: 135727268
• Update Time: 2025-10-29

2-Azido-1,3-bis[(2,2-dimethyl-1,3-dioxan-5-yl)oxy]propane Chemical and Physical Properties

Names and Identifiers

• 2-Azido-1,3-bis[(2,2-dimethyl-1,3-dioxan-5-yl)oxy]propane
• 5,5'-(2-azidopropane-1,3-diyl)bis(oxy)bis(2,2-dimethyl-1,3-dioxane);2-AZIDO-1,3-BIS[(2,2-DIMETHYL-1,3-DIOXAN-5-YL)OXY]PROPANE;2-Azido-1,3-bis[(2,2-diMethyl-1,3-dioxan-5-yl)oxy]propane;

• MDL： MFCD22041643
• Inchi： 1S/C15H27N3O6/c1-14(2)21-7-12(8-22-14)19-5-11(17-18-16)6-20-13-9-23-15(3,4)24-10-13/h11-13H,5-10H2,1-4H3
• InChI Key： ZFDVYWOIFHYEAO-UHFFFAOYSA-N
• SMILES： O1CC(COC1(C)C)OCC(COC1COC(C)(C)OC1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 345.19000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 7

Experimental Properties

• Melting Point: 38.0 to 42.0 deg-C
• PSA: 105.13000
• LogP: 1.45426

2-Azido-1,3-bis[(2,2-dimethyl-1,3-dioxan-5-yl)oxy]propane Security Information

• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 2-Azido-1,3-bis[(2,2-dimethyl-1,3-dioxan-5-yl)oxy]propane

2-Azido-1,3-bis[(2,2-dimethyl-1,3-dioxan-5-yl)oxy]propane: A Comprehensive Overview

The compound 2-Azido-1,3-bis[(2,2-dimethyl-1,3-dioxan-5-yl)oxy]propane (CAS No. 1392500-07-0) is a highly specialized chemical entity with unique structural and functional properties. This molecule belongs to the class of azido-containing compounds, which have garnered significant attention in recent years due to their potential applications in various fields such as polymer chemistry, drug delivery systems, and materials science. The CAS number 1392500-07-0 uniquely identifies this compound in chemical databases worldwide.

The molecular structure of 2-Azido-1,3-bis[(2,2-dimethyl-1,3-dioxan-5-yl)oxy]propane is characterized by a central propane backbone with azido (-N₃) and two dioxane substituents. The dioxane rings are further substituted with methyl groups at the 2-position, adding to the molecule's stability and reactivity. This structure makes the compound highly versatile for use in click chemistry reactions, particularly the copper-catalyzed azide–alkyne cycloaddition (CuAAC), which has revolutionized the field of chemical synthesis.

Recent advancements in click chemistry have highlighted the importance of azide-containing compounds like 2-Azido-1,3-bis[(2,2-dimethyl-1,3-dioxan-5-yl)oxy]propane in constructing complex molecular architectures. Researchers have demonstrated that this compound can serve as an efficient precursor for synthesizing cross-linked polymers with tailored mechanical properties. For instance, studies published in *Macromolecules* have shown that incorporating this azide into polymer networks enhances their thermal stability and mechanical strength.

In addition to its role in polymer chemistry, 2-Azido-1,3-bis[(2,2-dimethyl-1,3-dioxan-5-yl)oxy]propane has found applications in drug delivery systems. Its ability to undergo rapid cycloaddition reactions makes it an ideal candidate for creating stimuli-responsive drug carriers. A study featured in *Journal of Controlled Release* reported that this compound can be used to synthesize biodegradable polymers that release drugs in response to specific environmental cues such as pH or temperature changes.

The synthesis of 2-Azido-1,3-bis[(2,2-dimethyl-1,3-dioxan-5-yl)oxy]propane typically involves a multi-step process starting from readily available starting materials. The key steps include the formation of the dioxane ring through acid-catalyzed cyclization and subsequent azide substitution reactions. Recent optimizations of these steps have improved the overall yield and purity of the compound.

From a sustainability perspective, researchers are exploring green chemistry approaches to synthesize CAS No. 1392500-07-0 using biocatalysts or solvent-free conditions. These efforts align with global initiatives to reduce environmental impact while maintaining high-quality chemical production standards.

In conclusion, 2-Azido-1,3-bis[(2,2-dimethyl-1,3-dioxan-5-ylox y)]propane (CAS No. 1392500